![molecular formula C17H26N2O B248001 N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide](/img/structure/B248001.png)
N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide, also known as DMPA, is a chemical compound that has gained significant attention in scientific research. DMPA is a synthetic compound that belongs to the class of piperidine derivatives, and it has been found to exhibit a wide range of pharmacological properties. In
Mechanism of Action
The exact mechanism of action of N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide is not fully understood. However, it has been suggested that this compound acts as an agonist at the sigma-1 receptor, which is a protein that is involved in various cellular processes. Activation of the sigma-1 receptor has been linked to the modulation of neurotransmitter release, calcium signaling, and the regulation of ion channels.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, this compound has been shown to reduce anxiety-like behavior in animal models of anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide in lab experiments is its high potency and selectivity. This compound has been found to exhibit low toxicity and minimal side effects in animals, which makes it a promising candidate for further development as a therapeutic agent. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to animals.
Future Directions
There are several future directions for the research on N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide. One direction is to investigate its potential as a therapeutic agent for various neurological disorders, such as Parkinson's disease and depression. Another direction is to explore its potential as a modulator of ion channels, which could have implications for the treatment of various diseases. Additionally, further research is needed to understand the exact mechanism of action of this compound and to optimize its pharmacological properties for clinical use.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent for various diseases. This compound exhibits a wide range of pharmacological properties, including analgesic, anti-inflammatory, and anxiolytic effects. Its mechanism of action is not fully understood, but it has been suggested that it acts as an agonist at the sigma-1 receptor. This compound has several advantages for lab experiments, including its high potency and selectivity, but it also has limitations, such as its limited solubility in aqueous solutions. Future research on this compound could have significant implications for the treatment of various diseases.
Synthesis Methods
The synthesis of N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide involves the reaction of 3,5-dimethylbenzoyl chloride with 4-methylpiperidine in the presence of a base such as sodium hydroxide. The resulting compound is then purified using column chromatography to obtain pure this compound. The purity of this compound can be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide has been extensively studied for its pharmacological properties, particularly its potential as a therapeutic agent for various diseases. This compound has been found to exhibit analgesic, anti-inflammatory, and anxiolytic properties. It has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.
properties
Molecular Formula |
C17H26N2O |
---|---|
Molecular Weight |
274.4 g/mol |
IUPAC Name |
N-(3,5-dimethylphenyl)-3-(4-methylpiperidin-1-yl)propanamide |
InChI |
InChI=1S/C17H26N2O/c1-13-4-7-19(8-5-13)9-6-17(20)18-16-11-14(2)10-15(3)12-16/h10-13H,4-9H2,1-3H3,(H,18,20) |
InChI Key |
WGMWNVCJJTVHRB-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)C)C |
Canonical SMILES |
CC1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.